Cas no 1699454-68-6 (1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid)

• Product Name: 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid
• CAS No: 1699454-68-6
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 4611604
• PubChem ID: 91647461
• Update Time: 2025-06-15

1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 1-(1,1-dimethylethyl) ester
• 1-[(tert-Butoxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic Acid
• 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-8-6-7-13(4,5)9(14)10(15)16/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key： BAMPIPDSJUTFSY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C)(C)C1C(O)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 361.8±35.0 °C at 760 mmHg
• Flash Point: 172.6±25.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid

1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid: A Versatile Building Block in Modern Pharmaceutical Chemistry

1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid represents a critical intermediate in the synthesis of complex molecules with potential therapeutic applications. This compound, with the CAS number 1699454-68-6, is characterized by its unique structure that combines a piperidine ring with multiple functional groups, making it a valuable scaffold for drug development. Recent studies have highlighted its role in the design of novel therapeutics targeting neurodegenerative diseases and metabolic disorders, underscoring its significance in modern pharmaceutical research.

1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid is a derivative of piperidine, a six-membered nitrogen-containing ring that is widely used in pharmaceutical chemistry. The introduction of tert-butoxy and carboxylic acid groups to the piperidine framework enhances its reactivity and functional versatility. These modifications enable the compound to participate in various chemical reactions, such as esterification, amidation, and peptide coupling, which are essential in the synthesis of bioactive molecules.

Recent advancements in synthetic methodologies have demonstrated the utility of 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid in the development of targeted therapies. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel inhibitor for the enzyme acetyl-CoA carboxylase (ACC), which is implicated in lipid metabolism and obesity-related pathologies. The study emphasized the compound's ability to undergo selective chemical transformations, enabling the creation of structurally diverse molecules with improved pharmacological profiles.

The 3,3-dimethylpiperidine moiety in 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid contributes to its stability and conformational flexibility. This structural feature is crucial for the compound's application in the design of drugs that require specific spatial arrangements to interact with biological targets. Researchers have also explored its potential in the development of prodrugs, where the carboxylic acid group can be modified to enhance solubility and bioavailability.

Another area of interest is the use of 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid in the synthesis of small molecule inhibitors for neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience highlighted its role in the creation of compounds targeting the aggregation of amyloid-beta proteins, which are associated with Alzheimer's disease. The study demonstrated that the compound's tert-butoxy group could be selectively modified to introduce functionalities that enhance the compound's interaction with specific protein targets.

The carboxylic acid functionality in this compound also plays a vital role in its application as a building block for the synthesis of chiral molecules. The chirality of the piperidine ring is essential for the enantioselectivity of many pharmaceutical agents, and the tert-butoxy group provides a steric bulk that influences the stereochemical outcomes of synthetic reactions. This makes the compound particularly useful in the development of enantiomerically pure drugs, which are critical for minimizing side effects and improving therapeutic efficacy.

In the context of drug discovery, 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid has been utilized in the design of compounds targeting G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. A 2023 publication in Drug Discovery Today described the synthesis of a series of GPCR modulators using this compound as a core scaffold. The study emphasized the compound's ability to undergo diverse chemical modifications, allowing for the creation of molecules with tailored pharmacological activities.

Furthermore, the tert-butoxy group in 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid serves as a protecting group, which is essential in multi-step synthetic processes. This functionality can be selectively removed under controlled conditions, enabling the introduction of other functional groups at specific positions. This property is particularly advantageous in the synthesis of complex molecules where precise control over reactivity is required.

The carboxylic acid group in this compound also provides opportunities for the design of molecules with enhanced solubility and bioavailability. By incorporating this group into the molecular framework, researchers can modulate the physicochemical properties of the final product, which is critical for optimizing drug delivery and therapeutic outcomes. Recent studies have shown that such modifications can significantly improve the oral bioavailability of drug candidates, making this compound a valuable tool in pharmaceutical development.

In conclusion, 1-(tert-Butoxy)carbonyl-3,3-dimethylpiperidine-2-carboxylic Acid is a versatile building block with broad applications in modern pharmaceutical chemistry. Its unique structural features, including the tert-butoxy and carboxylic acid groups, enable it to participate in a wide range of synthetic reactions, making it an essential intermediate in the development of novel therapeutics. As research continues to advance, the potential of this compound in the design of innovative drugs for various diseases is expected to grow, further solidifying its importance in the field of medicinal chemistry.